N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)acetamide

• IUPAC Name: N-[5-cyclopropyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetamide
• InChI: InChI=1S/C23H25N5O4/c1-13-9-19(29)26-22(24-13)28-18(10-16(27-28)14-7-8-14)25-20(30)12-31-17-6-4-5-15-11-23(2,3)32-21(15)17/h4-6,9-10,14H,7-8,11-12H2,1-3H3,(H,25,30)(H,24,26,29)
• InChI Key: YXUJSDWMNRDLCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)COC4=CC=CC5=C4OC(C5)(C)C
• Molecular Formula: C23H25N5O4
• Molecular Weight: 435.5 g/mol

Description

N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)acetamide is a useful research compound. Its molecular formula is C23H25N5O4 and its molecular weight is 435.484. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Applications

One area of research involves the synthesis of pyrimidine linked pyrazole heterocyclic compounds using microwave irradiation for cyclocondensation. These compounds have been evaluated for their insecticidal and antimicrobial potential, showing significant activity against specific insect species and microorganisms (Deohate & Palaspagar, 2020). Similarly, novel isoxazolines and isoxazoles derived from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one have been synthesized, demonstrating the versatility of pyrazole and pyrimidine-based scaffolds in producing compounds with potential biological applications (Rahmouni et al., 2014).

Anticancer Activity

Research has also focused on the synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives with anticancer activity. These compounds have been tested on human breast adenocarcinoma cell lines, revealing that certain derivatives exhibit potent inhibitory activity, highlighting the therapeutic potential of these heterocyclic compounds in cancer treatment (Abdellatif et al., 2014).

Antimicrobial and Anti-Inflammatory Properties

Further studies have synthesized heterocyclic compounds incorporating the antipyrine moiety, evaluated for their antimicrobial properties. These efforts contribute to the search for new antimicrobial agents in the fight against resistant microbial strains (Bondock et al., 2008). Additionally, novel coordination complexes constructed from pyrazole-acetamide derivatives have been studied for their antioxidant activity, which is crucial in various biological processes and disease prevention (Chkirate et al., 2019).